Cas no 1133425-75-8 (Deferasirox-d)

• Product Name: Deferasirox-d
• CAS No: 1133425-75-8
• MF: C₂₁H₁₅N₃O₄
• MW: 377.3861515522
• CID: 894607
• PubChem ID: 135872831
• Update Time: 2025-04-19

Deferasirox-d Chemical and Physical Properties

Names and Identifiers

• Deferasirox-d4
• 4-[(3E,5E)-3,5-bis(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2,4-triazolidin-1-yl]-2,3,5,6-tetradeuteriobenzoic acid
• 4-[3,5-Bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoic Acid-d4
• Exjade-d4
• ICL-670A-d4
• ICL-670-d4
• Deferasirox-d
• 4-[(3E,5E)-3,5-Bis(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2,4-triazolidin-1-yl](~2~H_4_)benzoic acid
• 1133425-79-2
• 1133425-75-8
• Benzoic-2,3,5,6-d4 acid, 4-[3,5-bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]-; 4-[3,5-Bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoic-2,3,5,6-d4 acid
• HY-17359S
• 4-[3,5-bis(2-hydroxyphenyl)-1,2,4-triazol-1-yl]-2,3,5,6-tetradeuteriobenzoic acid
• Deferasirox D4
• CGP-72670-d4
• DTXSID70678699
• ARD177709D4
• DTXSID90649447
• 1ST177709D4
• 4-[(3Z,5E)-3,5-Bis(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2,4-triazolidin-1-yl](~2~H_4_)benzoic acid
• CS-0202025

• Inchi： 1S/C21H15N3O4/c25-17-7-3-1-5-15(17)19-22-20(16-6-2-4-8-18(16)26)24(23-19)14-11-9-13(10-12-14)21(27)28/h1-12,25-26H,(H,27,28)/i9D,10D,11D,12D
• InChI Key： BOFQWVMAQOTZIW-IRYCTXJYSA-N
• SMILES： OC1C=CC=CC=1C1=NC(C2C=CC=CC=2O)=NN1C1C([2H])=C([2H])C(C(=O)O)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 377.13100
• Monoisotopic Mass: 377.13136295g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Melting Point: 269-270?C
• PSA: 107.95000
• LogP: 1.08550